Cas no 947191-20-0 (6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester)

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester structure

947191-20-0 structure

Product Name:6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester

CAS No:947191-20-0

MF:C₁₆H₂₁BN₂O₄

MW:316.159944295883

MDL:MFCD11617921

CID:1039888

PubChem ID:53408352

Update Time:2024-10-25

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
- 1H-Indazole-3-carboxylic acid, 6-(4,4,5,5- tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- 3-ETHOXYCARBONYL-1H-INDAZOLE-6-BORONIC ACID PINACOL ESTER
- 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
- (3-(ETHOXYCARBONYL)-1H-INDAZOL-6-YL)BORONIC ACID PINACOL ESTER
- ETHYL 6-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-3-CARBOXYLATE
- AS-30899
- DTXSID50696235
- SCHEMBL4794018
- XMB19120
- AKOS016006885
- CS-0321665
- 947191-20-0
- SB40165
- 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
- MFCD11617921
- C16H21BN2O4
- Ethyl6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate
- 6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester
- MDL： MFCD11617921
- Inchi： 1S/C16H21BN2O4/c1-6-21-14(20)13-11-8-7-10(9-12(11)18-19-13)17-22-15(2,3)16(4,5)23-17/h7-9H,6H2,1-5H3,(H,18,19)
- InChI Key： MHQAUOWKFQERAD-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)NN=1)OCC

Computed Properties

Exact Mass: 316.15900
Monoisotopic Mass: 316.159
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 455
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.4A^2

Experimental Properties

PSA: 73.44000
LogP: 2.03880

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-1g	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-5g	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-500mg	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-250mg	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-100mg	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0416P-50mg	6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester	947191-20-0	97%	50mg	1322.95CNY	2021-05-07
Fluorochem	232004-250mg	Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate	947191-20-0	95%	250mg	£462.00	2021-06-29
Fluorochem	232004-1g	Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate	947191-20-0	95%	1g	£1154.00	2021-06-29
Chemenu	CM134716-1g	Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate	947191-20-0	97%	1g	$616	2021-08-05
Chemenu	CM134716-250mg	Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carboxylate	947191-20-0	97%	250mg	$***	2023-03-31

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Production Method

Production Method 1

885272-94-6

73183-34-3

947191-20-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane

Reference

: Preparation of pyridinylbenzodioxolylpropanamide derivatives for use as cystic fibrosis transmembrane conductor regulator modulators

, World Intellectual Property Organization, , ,

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Raw materials

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Preparation Products

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester (947191-20-0)

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

947191-20-0 (6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester) Related Products

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Cas no 947191-20-0 (6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester)

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Security Information

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Pricemore >>

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Production Method

Production Method 1

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Raw materials

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Preparation Products

6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester Related Literature

Related Categories

947191-20-0 (6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole-3-carboxylic acid ethyl ester) Related Products